Cas no 131466-46-1 (1-(Diethylamino)cyclohexanecarboxamide)

• Product Name: 1-(Diethylamino)cyclohexanecarboxamide
• CAS No: 131466-46-1
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD09063065
• CID: 4693994
• Update Time: 2025-06-14

1-(Diethylamino)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(diethylamino)cyclohexanecarboxamide
• 1-(diethylamino)cyclohexane-1-carboxamide
• STK501265
• ST081217
• 1-(Diethylamino)cyclohexanecarboxamide

• MDL： MFCD09063065
• Inchi： 1S/C11H22N2O/c1-3-13(4-2)11(10(12)14)8-6-5-7-9-11/h3-9H2,1-2H3,(H2,12,14)
• InChI Key： PNNVQZUPGMDTMK-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)N(CC)CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Topological Polar Surface Area: 46.3

Additional information on 1-(Diethylamino)cyclohexanecarboxamide

Comprehensive Overview of 1-(Diethylamino)cyclohexanecarboxamide (CAS No. 131466-46-1): Properties, Applications, and Industry Insights

1-(Diethylamino)cyclohexanecarboxamide (CAS 131466-46-1) is a specialized organic compound with a unique molecular structure combining a cyclohexane ring, a carboxamide group, and a diethylamino moiety. This configuration grants it distinct physicochemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's cyclohexane backbone contributes to its stability, while the diethylamino group enhances solubility in organic solvents—a feature increasingly sought after in drug formulation optimization.

Recent trends highlight growing interest in cyclohexanecarboxamide derivatives due to their potential as intermediates in synthesizing bioactive molecules. Researchers are exploring its role in modulating enzyme activity, particularly in neurological and metabolic disorders—a hot topic aligned with rising Google searches like "novel neuroprotective agents 2024" or "sustainable agrochemical additives." The compound’s carboxamide functionality also aligns with green chemistry principles, as it can participate in hydrogen bonding without generating hazardous byproducts.

Analytical studies of CAS 131466-46-1 reveal a melting point range of 98–102°C and moderate lipophilicity (logP ~2.3), properties critical for bioavailability in drug design. Its diethylamino-cyclohexane hybrid structure has drawn parallels to tropane alkaloids, sparking academic investigations into its potential as a scaffold for non-addictive analgesic candidates—addressing the popular query "next-generation pain management compounds." Industrial applications include its use as a corrosion inhibitor in specialty coatings, responding to the surge in demand for "high-performance industrial additives."

Quality control protocols for 1-(Diethylamino)cyclohexanecarboxamide emphasize HPLC purity (>98%) and strict residual solvent limits, reflecting pharmaceutical-grade standards. A 2023 market analysis noted a 12% annual growth in demand for such high-purity carboxamides, driven by biotech startups focusing on "fragment-based drug discovery"—a frequently searched term in AI-powered literature databases. The compound’s stability under acidic conditions (pH 2–6) further expands its utility in enteric coating formulations.

Environmental and regulatory profiles show that CAS 131466-46-1 meets OECD 301 biodegradability criteria, addressing ESG concerns prevalent in chemical procurement discussions. Its synthesis typically involves palladium-catalyzed amidation—a process refinement often searched alongside "atom-economical synthetic routes." Future research directions may explore its structure-activity relationships in kinase inhibition, tapping into the trending interest in "targeted cancer therapeutics."